Cas no 2098098-65-6 (Methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate)

• Product Name: Methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate
• CAS No: 2098098-65-6
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5728682
• PubChem ID: 121206222
• Update Time: 2025-06-13

Methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026715390
• starbld0028100
• methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate
• 2098098-65-6
• F1967-5391
• 4-Pyrimidinecarboxylic acid, 6-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-, methyl ester
• Methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C12H18N4O2/c1-15-4-3-5-16(7-6-15)11-8-10(12(17)18-2)13-9-14-11/h8-9H,3-7H2,1-2H3
• InChI Key： PKLXWMIMBGDXDX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=NC=N1)N1CCN(C)CCC1)=O

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 407.2±45.0 °C(Predicted)
• pka: 8.55±0.10(Predicted)

Additional information on Methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate

Methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate (CAS No. 2098098-65-6): An Overview

Methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate (CAS No. 2098098-65-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of Methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate (CAS No. 2098098-65-6) is defined by its pyrimidine core and the substituted 1,4-diazepane ring. The presence of the methyl group on the diazepane ring and the ester functionality on the pyrimidine ring contributes to its distinct properties. The synthesis of this compound typically involves multi-step reactions, including the formation of the diazepane ring and subsequent functionalization of the pyrimidine moiety.

Recent studies have explored various synthetic routes to optimize the yield and purity of Methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate. One notable approach involves the use of transition-metal-catalyzed coupling reactions to construct the diazepane ring efficiently. Another method employs microwave-assisted synthesis to enhance reaction rates and reduce side products.

Biological Activities

Methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer. Research has shown that this compound exhibits potent neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. In vitro studies have demonstrated that it can inhibit the activity of specific enzymes involved in neurodegenerative processes, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).

In addition to its neuroprotective properties, Methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate has shown promise as an anticancer agent. Preclinical studies have reported that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of Methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate is an important consideration for its potential therapeutic applications. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a particular affinity for brain tissue due to its lipophilic nature.

Toxicological evaluations have indicated that Methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate is generally well-tolerated at therapeutic doses. However, higher concentrations may lead to mild side effects such as gastrointestinal discomfort and dizziness. Further research is ongoing to optimize dosing regimens and minimize potential adverse effects.

Clinical Trials and Future Prospects

The promising preclinical results with Methyl 6-(4-methyl-1,4-diazepan-1-yl)pyrimidine-4-carboxylate have paved the way for clinical trials to evaluate its safety and efficacy in humans. Several Phase I trials are currently underway to assess the pharmacokinetics and tolerability of the compound in healthy volunteers. Preliminary data suggest that it is well-tolerated with no serious adverse events reported.

If these initial trials are successful, subsequent Phase II trials will focus on specific indications such as Alzheimer's disease and non-small cell lung cancer (NSCLC). The long-term goal is to develop Methyl 6-(4-methyl-1,4-diazepan-1-y l)pyrimidine - 4 - carboxylate strong > into a viable therapeutic option for patients suffering from these conditions. p > < p >In conclusion ,< strong > Methyl 6 -( 4 - methyl - 1 , 4 - diazepan - 1 - yl ) pyrimidine - 4 - carboxylate strong > ( CAS No . 2098098 - 65 - 6 ) represents a promising candidate in the field of medicinal chemistry . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive target for further research and development . As clinical trials progress , it is hoped that this compound will contribute significantly to improving patient outcomes in various therapeutic areas . p > article > response >